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Compound of Interest

2' 3-O-Isopropylideneadenosine-

13C5

Cat. No. B001017

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties
of 2',3'-O-lsopropylideneadenosine-13Cs, a crucial isotopically labeled analog of adenosine
used in various research applications. The data presented herein has been compiled from
reputable sources to ensure accuracy and reliability for scientific use.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of 2',3'-O-Isopropylideneadenosine-13Cs
are summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.
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Property Value

Molecular Formula Cs'3CsH19N504

Molecular Weight 312.29 g/mol

Appearance White to off-white solid

Purity >98%

Solubility Soluble in DMSO and Methanol
Storage Conditions -20°C

Experimental Data and Applications

2',3'-O-Isopropylideneadenosine-13Cs serves as a stable isotope-labeled internal standard for
the quantification of 2',3'-O-Isopropylideneadenosine in various biological matrices. Its use in
conjunction with techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) allows for
precise and accurate measurements in pharmacokinetic and metabolic studies.

Experimental Workflow: Quantification using LC-MS

The following diagram illustrates a typical experimental workflow for the quantification of an
analyte using an isotopically labeled internal standard such as 2',3'-O-
Isopropylideneadenosine-13Cs.
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2',3'-O-Isopropylideneadenosine-13Cs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001017#physical-characteristics-of-2-3-0-
isopropylideneadenosine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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